Urea, N-1-naphthalenyl-N'-(1-propylbutyl)-

• CAS No.: 40755-12-2
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 1-heptan-4-yl-3-naphthalen-1-ylurea
• InChI: InChI=1S/C18H24N2O/c1-3-8-15(9-4-2)19-18(21)20-17-13-7-11-14-10-5-6-12-16(14)17/h5-7,10-13,15H,3-4,8-9H2,1-2H3,(H2,19,20,21)
• InChI Key: CMXACVYTDQYAMT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)NC(=O)NC1=CC=CC2=CC=CC=C21

Description

Urea, N-1-naphthalenyl-N’-(1-propylbutyl)- is a synthetic organic compound that belongs to the class of N-substituted ureas This compound is characterized by the presence of a naphthalene ring and a propylbutyl group attached to the nitrogen atoms of the urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-substituted ureas, including Urea, N-1-naphthalenyl-N’-(1-propylbutyl)-, can be achieved through the nucleophilic addition of amines to isocyanates or carbamoyl chlorides. One common method involves the reaction of the corresponding amine with phosgene to generate the desired isocyanate or carbamoyl chloride, which then reacts with ammonia or another amine to form the N-substituted urea .

Industrial Production Methods

Industrial production of N-substituted ureas often involves the use of resource-efficient and environmentally friendly processes. For example, the nucleophilic addition of amines to potassium isocyanate in water without organic co-solvents has been developed as a practical, mild, and efficient method for synthesizing N-substituted ureas .

Chemical Reactions Analysis

Types of Reactions

Urea, N-1-naphthalenyl-N’-(1-propylbutyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one or more substituents are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation and the specific reagents used.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the specific conditions employed. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted urea derivatives.

Scientific Research Applications

Urea, N-1-naphthalenyl-N’-(1-propylbutyl)- has several scientific research applications, including:

Chemistry: It is used as a building block for synthesizing other complex organic molecules.

Biology: The compound may be studied for its potential biological activities and interactions with biological molecules.

Medicine: Research may explore its potential therapeutic applications or its role as a precursor for pharmaceutical compounds.

Industry: It can be used in the production of agrochemicals, polymers, and other industrially relevant materials.

Mechanism of Action

The mechanism of action of Urea, N-1-naphthalenyl-N’-(1-propylbutyl)- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Thiourea, 1-naphthalenyl-: This compound is similar in structure but contains a sulfur atom instead of an oxygen atom in the urea moiety.

Urea, N-cyclopropyl-N’-1-naphthalenyl-: This compound has a cyclopropyl group instead of a propylbutyl group.

Uniqueness

Urea, N-1-naphthalenyl-N’-(1-propylbutyl)- is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties